Cas no 636-21-5 (o-Toluidine Chloride)

• Product Name: o-Toluidine Chloride
• CAS No: 636-21-5
• MF: C₇H₁₀ClN
• MW: 143.614000797272
• MDL: MFCD00012959
• CID: 82873
• PubChem ID: 12484
• Update Time: 2025-07-02

o-Toluidine Chloride Chemical and Physical Properties

Names and Identifiers

• o-Toluidine hydrochloride
• 2-methylaniline,hydrochloride
• o-Toluidine Chloride
• 2-methylbenzenaminium chloride
• 2-Toluidine hydrochloride
• ortho-methylaniline hydrochloride
• o-Toluidin hydrochloride
• o-toluidine-HCl
• o-Toluidinium chloride
• o-Tolylamine hydrochloride
• RCRA waste no. U222
• 2-METHYLANILINE HYDROCHLORIDE
• o-Toluidine.HCl
• o-Toluidine, hydrochloride
• o-Methylaniline hydrochloride
• Benzenamine, 2-methyl-, hydrochloride
• RCRA waste number U222
• o-Aminotoluene hydrochloride
• 2-Aminotoluene hydrochloride
• ortho-Aminotoluene hydrochloride
• o-Methylbenzenamine hydrochloride
• 2-Methylbenzenamine hydrochloride
• Tolue
• 2-Methylaniline HCl
• DX2X117B81
• NCI-C02335
• SCHEMBL439510
• HSDB 6002
• CHEMBL1579403
• Benzene, 2-methyl-, hydrochloride
• hcl-toluidine
• Prilocaine impurity B, European Pharmacopoeia (EP) Reference Standard
• EN300-17958
• CS-0152954
• CAS-636-21-5
• NCGC00091601-01
• FT-0632702
• SY102041
• AKOS015912456
• AM87111
• DTXCID101364
• ortho-Toluidine hydrochloride
• Benzenamine, 2-methyl-, hydrochloride (1:1)
• NCGC00256358-01
• 636-21-5
• 1-Methyl-2-aminobenzene hydrochloride
• o-Toluidine HCl
• CCRIS 599
• UNII-DX2X117B81
• O12037
• A855848
• Prilocaine EP Impurity B HCl
• Toluene, 2-amino-, hydrochloride
• 2-Methyl-1-aminobenzene hydrochloride
• OGVXWEOZQMAAIM-UHFFFAOYSA-N
• Tox21_302772
• Q27276653
• NCGC00258829-01
• Tox21_201277
• T0302
• C7H10ClN
• 2-Methylbenzenamine Hydrochloride (o-Toluidine Hydrochloride)
• toluidine hydrochloride
• o-Toluidine hydrochloride, 98%
• DTXSID7021364
• 2-METHYLANILINE HYDROCHLORIDE [HSDB]
• F8889-5169
• MFCD00012959
• EINECS 211-252-8
• 2-METHYLPHENYLAMMONIUM CHLORIDE
• 1-Amino-2-methylbenzene hydrochloride
• AS-81677
• 2-methylaniline;hydrochloride
• 2-Amino-1-methylbenzene hydrochloride
• Prilocaine impurity B
• DB-054514

• MDL： MFCD00012959
• Inchi： 1S/C7H9N.ClH/c1-6-4-2-3-5-7(6)8;/h2-5H,8H2,1H3;1H
• InChI Key： OGVXWEOZQMAAIM-UHFFFAOYSA-N
• SMILES： Cl.NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 143.05000
• Monoisotopic Mass: 107.073499
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 70.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: White crystals.
• Density: 1.0968 (rough estimate)
• Melting Point: 215-217 °C (lit.)
• Boiling Point: 242 °C
• Flash Point: 85 °C
• Refractive Index: 1.5760 (estimate)
• Stability/Shelf Life: Stable. Incompatible with oxidizing agents, alkalies. Light and moisture sensitive.
• PSA: 26.02000
• LogP: 2.96040
• Solubility: Harmful if inhaled, swallowed or in contact with skin.

o-Toluidine Chloride Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 45-20/21/22
• Safety Instruction： S53; S36/37/39; S45
• RTECS：XU735000
• Hazardous Material Identification：
• HazardClass：6.1(a)
• PackingGroup：II
• Safety Term：6.1(a)
• Packing Group：II
• Risk Phrases：R45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on o-Toluidine Chloride

Recent Advances in the Study of o-Toluidine Chloride (636-21-5) in Chemical Biology and Pharmaceutical Research

o-Toluidine Chloride (CAS: 636-21-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This aromatic amine derivative has been the subject of numerous studies due to its potential applications in drug synthesis, material science, and biological research. Recent advancements have shed light on its molecular mechanisms, synthetic utility, and safety profile, making it a compound of growing importance in the scientific community.

One of the key areas of research involving o-Toluidine Chloride is its role as an intermediate in the synthesis of pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the production of novel antimalarial agents. The study highlighted how modifications to the o-Toluidine Chloride structure could enhance the bioavailability and therapeutic index of these agents, offering promising avenues for the treatment of drug-resistant malaria strains.

In addition to its pharmaceutical applications, o-Toluidine Chloride has been investigated for its potential in material science. Research published in Advanced Materials in early 2024 explored its use in the development of conductive polymers. The study found that o-Toluidine Chloride could serve as a dopant, improving the electrical conductivity and stability of these polymers, which are crucial for applications in flexible electronics and biosensors.

Safety and toxicological studies of o-Toluidine Chloride have also been a focus of recent research. A comprehensive review in Chemical Research in Toxicology (2023) summarized the compound's carcinogenic potential and occupational exposure risks. The review emphasized the need for stringent handling protocols and further studies to mitigate health risks, particularly in industrial settings where the compound is frequently used.

Looking ahead, the versatility of o-Toluidine Chloride continues to inspire innovative research. Current projects are exploring its use in targeted drug delivery systems and as a scaffold for the development of new bioactive molecules. These efforts underscore the compound's enduring relevance in advancing both chemical biology and pharmaceutical sciences.